Cas no 393569-51-2 (Benzeneheptanoic acid, 3-(acetylamino)-)

• Product name: Benzeneheptanoic acid, 3-(acetylamino)-
• CAS No: 393569-51-2
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 1505881

Benzeneheptanoic acid, 3-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 3-(acetylamino)-

• Inchi： 1S/C15H21NO3/c1-12(17)16-14-9-6-8-13(11-14)7-4-2-3-5-10-15(18)19/h6,8-9,11H,2-5,7,10H2,1H3,(H,16,17)(H,18,19)
• InChI Key： NLDUPUQIKSOVFO-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=CC(NC(C)=O)=C1

Computed Properties

• Exact Mass: 263.15223

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 503.5±43.0 °C(Predicted)
• PSA: 66.4
• pka: 4.77±0.10(Predicted)